Cas no 1551153-97-9 (3-(2-chloropyridin-4-yl)-2-methylpropanoic acid)

• Product name: 3-(2-chloropyridin-4-yl)-2-methylpropanoic acid
• CAS No: 1551153-97-9
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6428796
• PubChem ID: 83065315

3-(2-chloropyridin-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyridin-4-yl)-2-methylpropanoic acid
• AKOS021386425
• 1551153-97-9
• EN300-1963527

• Inchi： 1S/C9H10ClNO2/c1-6(9(12)13)4-7-2-3-11-8(10)5-7/h2-3,5-6H,4H2,1H3,(H,12,13)
• InChI Key： HHUAFBSCXMQDRF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)CC(C(=O)O)C

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 3-(2-chloropyridin-4-yl)-2-methylpropanoic acid

Comprehensive Overview of 3-(2-chloropyridin-4-yl)-2-methylpropanoic acid (CAS No. 1551153-97-9)

3-(2-chloropyridin-4-yl)-2-methylpropanoic acid (CAS No. 1551153-97-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and propanoic acid moieties, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a 2-chloropyridin-4-yl group and a methylpropanoic acid side chain, makes it a versatile building block in medicinal chemistry.

The growing interest in 3-(2-chloropyridin-4-yl)-2-methylpropanoic acid is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role in the development of small-molecule inhibitors and herbicides. Recent studies have highlighted its utility in targeting specific enzymes and pathways, making it a valuable tool for addressing unmet medical and agricultural needs. The compound's CAS No. 1551153-97-9 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the key advantages of 3-(2-chloropyridin-4-yl)-2-methylpropanoic acid is its compatibility with modern synthetic methodologies. Chemists often employ cross-coupling reactions and catalysis to derivatize this compound, enabling the creation of diverse analogs with tailored properties. This flexibility aligns with the current trend toward green chemistry and sustainable synthesis, as researchers seek eco-friendly ways to produce high-value intermediates.

In the context of user-generated queries, common questions about 3-(2-chloropyridin-4-yl)-2-methylpropanoic acid include its solubility, stability, and commercial availability. The compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in laboratory settings. Stability data indicate that it should be stored under inert conditions to prevent degradation, a detail often sought by industrial and academic users alike.

The agrochemical sector has also shown keen interest in 3-(2-chloropyridin-4-yl)-2-methylpropanoic acid, particularly for its potential as a precursor to novel plant growth regulators. With the global push toward sustainable agriculture, this compound's role in developing environmentally friendly pesticides and herbicides cannot be overstated. Its chloropyridine core is a common motif in agrochemicals, further underscoring its importance.

From a regulatory standpoint, 3-(2-chloropyridin-4-yl)-2-methylpropanoic acid is not classified as a hazardous material, making it accessible for research and development purposes. However, users are advised to consult safety data sheets (SDS) for proper handling guidelines. This aligns with the broader industry focus on laboratory safety and compliance, topics frequently searched by professionals in the field.

In summary, 3-(2-chloropyridin-4-yl)-2-methylpropanoic acid (CAS No. 1551153-97-9) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its structural features, synthetic versatility, and alignment with current research trends make it a subject of ongoing interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.